Cas no 1352882-80-4 (2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid
• CAS No: 1352882-80-4
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• MDL: MFCD18839241
• CID: 2092850
• PubChem ID: 56776969
• Update Time: 2025-06-13

2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid
• 2-AZASPIRO[5.5]UNDECANE-2,9-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
• 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid
• 2-Boc-2-azaspiro[5.5]undecane-9-carboxylic acid
• trans-2-boc-2-azaspiro[5.5]undecane-9-carboxylic acid
• AK163642
• cis-2-(tert-Butoxycarbonyl)-2-azaspiro[5.5]undecane-9-carboxylic acid
• 2-Azaspiro[5.5]undecane-2,9-dicarboxylicacid 2-tert-butyl ester
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid
• CS-0148044
• 4-Boc-4-azaspiro[5.5]undecane-9-carboxylic acid
• PB33443
• J-508092
• CS-0052099
• SB20750
• 4-tert-Butoxycarbonyl-4-azaspiro[5.5]undecane-9-carboxylic acid 95+%
• 1638768-19-0
• SB12257
• CS-0184580
• 4-TERT-BUTOXYCARBONYL-4-AZASPIRO[5.5]UNDECANE-9-CARBOXYLIC ACID
• trans-2-boc-2-azaspiro[5.5]undecane-9-carboxylicacid
• trans-2-tert-Butoxycarbonyl-2-azaspiro[5.5]undecane-9-carboxylic acid
• CEC88280
• SY100003
• 1352882-80-4
• W-205212
• DTXSID60718457
• SCHEMBL18043861
• BAC00889
• AKOS015950297
• AS-34717
• 1251008-89-5
• cis-2-Boc-2-azaspiro[5.5]undecane-9-carboxylic acid
• 2-Azaspiro[5.5]undecan-2,9-dicarboxylic acid 2-tert-butyl ester
• MFCD18839241

• MDL： MFCD18839241
• Inchi： 1S/C16H27NO4/c1-15(2,3)21-14(20)17-10-4-7-16(11-17)8-5-12(6-9-16)13(18)19/h12H,4-11H2,1-3H3,(H,18,19)
• InChI Key： BNJCUGKGUFDPKL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC2(C1)CCC(C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 297.19400834g/mol
• Monoisotopic Mass: 297.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.4

2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid

Comprehensive Overview of 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid (CAS No. 1352882-80-4)

2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid (CAS No. 1352882-80-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique structural framework, combining a tert-butoxycarbonyl (Boc) protecting group with a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. Its molecular complexity and potential applications in drug discovery have made it a subject of interest for researchers exploring new therapeutic agents and peptide mimetics.

The compound's spiro[5.5]undecane core is a notable feature, as spirocyclic structures are increasingly valued in medicinal chemistry for their ability to enhance molecular rigidity and bioavailability. This structural motif is often employed to improve the pharmacokinetic properties of drug candidates, addressing common challenges such as metabolic instability and poor solubility. The presence of the Boc group further enhances its utility, as it serves as a protective moiety for amines during multi-step synthetic processes, a technique widely used in the synthesis of peptides and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its potential role in developing protease inhibitors and GPCR modulators, two areas that dominate current pharmaceutical innovation. Additionally, its application in catalysis and asymmetric synthesis has been explored, highlighting its versatility beyond traditional drug design.

The synthesis of CAS No. 1352882-80-4 typically involves multi-step organic reactions, including cyclization, carboxylation, and protection-deprotection strategies. These processes require meticulous optimization to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards for pharmaceutical intermediates.

From an industrial perspective, scalability and cost-efficiency are critical considerations for 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high productivity. This aligns with global trends toward sustainable synthesis, a topic frequently searched by professionals in the field. The compound's compatibility with flow chemistry and continuous manufacturing systems further enhances its appeal for large-scale production.

In conclusion, 2-[(tert-butoxy)carbonyl]-2-azaspiro[5.5]undecane-9-carboxylic acid (CAS No. 1352882-80-4) represents a valuable building block in modern organic synthesis, with broad applications in drug development and materials science. Its unique structural attributes and functional versatility position it as a key player in the ongoing evolution of medicinal chemistry and industrial biotechnology. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow significantly.